Cas no 10491-78-8 (1,5,9-Triazacyclododecane-2,6,10-trione)

• Product Name: 1,5,9-Triazacyclododecane-2,6,10-trione
• CAS No: 10491-78-8
• MF: C₉H₁₅N₃O₃
• MW: 213.233701944351
• CID: 2657119
• Update Time: 2023-08-06

1,5,9-Triazacyclododecane-2,6,10-trione Chemical and Physical Properties

Names and Identifiers

• 1,5,9-Triazacyclododecane-2,6,10-trione
• Cyclo(betaAla-betaAla-betaAla-)

• Inchi： 1S/C9H15N3O3/c13-7-1-4-10-8(14)3-6-12-9(15)2-5-11-7/h1-6H2,(H,10,14)(H,11,13)(H,12,15)
• InChI Key： WENOSTKXLDUSML-UHFFFAOYSA-N
• SMILES： O=C1CCNC(CCNC(CCN1)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 223
• Topological Polar Surface Area: 87.3